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Compound of Interest

Compound Name:
TFA-Hexylaminolinker

Phosphoramidite

Cat. No.: B1681293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
TFA-Hexylaminolinker Phosphoramidite is a critical chemical reagent used in the automated

solid-phase synthesis of oligonucleotides. Its primary function is to introduce a primary amine at

a specified position within a DNA or RNA sequence, most commonly at the 5'-terminus. This

amine is tethered to the oligonucleotide via a flexible six-carbon (hexyl) spacer arm. The amine

itself is temporarily protected by a trifluoroacetyl (TFA) group, which is crucial for compatibility

with the chemistry of oligonucleotide synthesis. Following synthesis, the TFA group is easily

removed during the standard base-mediated cleavage and deprotection step, revealing a

reactive primary amine. This amine serves as a versatile chemical handle for the covalent

attachment of various functional molecules, including fluorescent dyes, biotin, peptides, or

therapeutic agents, making it an indispensable tool for creating diagnostic probes, research

tools, and oligonucleotide-based therapeutics.

Physicochemical Properties
The physical and chemical properties of TFA-Hexylaminolinker Phosphoramidite are

summarized below. These data are essential for handling, storage, and application of the

reagent in a laboratory setting.
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Property Value Citation(s)

IUPAC Name

N-[6-[2-cyanoethoxy-

[di(propan-2-

yl)amino]phosphanyl]oxyhexyl]

-2,2,2-trifluoroacetamide

[1]

Synonyms

5'-Amino-Modifier C6-TFA, C6

TFA linker amidite, TFA-

aminolinker C6

phosphoramidite

[1]

Molecular Formula C₁₇H₃₁F₃N₃O₃P [1][2][3]

Molecular Weight 413.42 g/mol [1][2][3]

CAS Number 133975-85-6 [2][3]

Appearance Colorless to light yellow solid [1]

Purity (Assay) ≥98% (by ³¹P-NMR) [2][3][4]

Solubility

Soluble in Acetonitrile,

Dichloromethane (DCM),

Tetrahydrofuran (THF)

[1]

Storage Temperature -20°C to -70°C [1][3][4]

SMILES String
CC(C)N(C(C)C)P(OCCCCCC

NC(=O)C(F)(F)F)OCCC#N
[3][4]

InChI Key
SMMKTKILBQHSFL-

UHFFFAOYSA-N
[3][4]

Role in Oligonucleotide Synthesis and Modification
TFA-Hexylaminolinker Phosphoramidite is a modifying reagent, not a standard nucleoside

base. It is incorporated into a growing oligonucleotide chain using the same phosphoramidite

chemistry that governs the addition of A, C, G, and T/U bases.[5][6]

The process occurs within an automated DNA/RNA synthesizer and follows a four-step cycle

for each monomer addition:
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Detritylation: Removal of the 5'-hydroxyl protecting group (typically a dimethoxytrityl, DMT,

group) from the nucleotide bound to the solid support.

Coupling: The TFA-Hexylaminolinker Phosphoramidite, dissolved in an appropriate

solvent like acetonitrile, is activated and reacts with the free 5'-hydroxyl group of the growing

oligonucleotide chain.

Capping: Any unreacted 5'-hydroxyl groups are acetylated to prevent them from participating

in subsequent cycles, thus minimizing the formation of deletion mutations.

Oxidation: The newly formed phosphite triester linkage is oxidized to the more stable

phosphate triester.

This cycle is repeated until the full-length oligonucleotide is synthesized. The TFA-

Hexylaminolinker is typically added during the final coupling cycle to place the amino-linker at

the 5'-terminus.

Automated Synthesis Cycle

Solid Support
with Free 5'-OH

Step 1: Coupling
(Add TFA-Hexylaminolinker

Phosphoramidite + Activator)

Step 2: Capping
(Block Unreacted Chains)

Step 3: Oxidation
(Stabilize Linkage)

TFA-Protected Oligonucleotide
on Solid Support

Post-Synthesis Conjugation

Deprotected Oligo
with Primary Amine

(Oligo-NH₂)

Amide Bond Formation
(in conjugation buffer)

Amine-Reactive Molecule
(e.g., Dye-NHS Ester)

Final Conjugated Product
(Oligo-NH-Dye)

Stable Amide Bond
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bocsci.com [bocsci.com]

2. TFA-Hexylaminolinker Phosphoramidite configured for ABI | 133975-85-6
[sigmaaldrich.com]

3. TFA-Hexylaminolinker Phosphoramidite configured for PerkinElmer, configured for
Polygen | 133975-85-6 [sigmaaldrich.com]

4. TFA-Hexylaminolinker Phosphoramidite configured for ABI 133975-85-6
[sigmaaldrich.com]

5. medchemexpress.com [medchemexpress.com]

6. bocsci.com [bocsci.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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